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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid phase extraction

(SPE) of levoglucosan from complex matrices, such as atmospheric aerosols and sediments.

Levoglucosan, a key tracer for biomass burning, requires efficient extraction and purification for

accurate quantification. These protocols are designed to guide researchers in developing

robust methods for sample preparation prior to analysis by techniques like gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).

Introduction
Levoglucosan (1,6-anhydro-β-D-glucopyranose) is a monosaccharide anhydride produced from

the pyrolysis of cellulose and is widely used as a molecular marker for biomass burning events

in environmental studies. Its presence and concentration in various matrices like atmospheric

particulate matter, soil, sediment, and ice cores provide valuable insights into air quality, climate

change, and historical fire events. The accurate quantification of levoglucosan is often

challenged by the complexity of these sample matrices, which contain numerous interfering

compounds.

Solid phase extraction (SPE) is a powerful sample preparation technique that addresses these

challenges by isolating and concentrating levoglucosan from the sample matrix. This
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application note details two distinct SPE protocols: a novel ligand-exchange SPE (LE-SPE)

method for sediment samples and a conventional normal-phase SPE approach suitable for

atmospheric aerosol samples.

Quantitative Data Summary
The following tables summarize the quantitative performance of the described SPE methods for

levoglucosan extraction.

Table 1: Performance of Ligand-Exchange Solid Phase Extraction (LE-SPE) for Levoglucosan

in Sediment Samples

Parameter Value Reference

Recovery 45-70% (Internal Standard) [1][2]

Relative Standard Deviation

(RSD)
9-23% [1][2]

Ion Suppression Effects (LC-

ESI-MS/MS)
0-20% [1]

Instrumental Dynamic Range 10–10,000 pg injected

Table 2: General Performance of SPE for Levoglucosan in Atmospheric Aerosols

Parameter Value Reference

Mean Recovery (from Teflon

filters)
80-86%

Mean Relative Standard

Deviation (RSD)
11 ± 2.7%

Method Variability (Percentage

Error)
3.2 to 41%

Experimental Workflows and Logical Relationships
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The following diagrams illustrate the experimental workflows for sample preparation and the

logical steps involved in the solid phase extraction process.

Sample Preparation Solid Phase Extraction (SPE) Analysis

Sample Collection
(e.g., Aerosol Filter, Sediment Core)

Initial Extraction
(e.g., Sonication, Pressurized Liquid Extraction) Filtration / Centrifugation Cartridge Conditioning Sample Loading Washing Elution Solvent Evaporation

& Reconstitution
Instrumental Analysis

(LC-MS/MS or GC-MS)

Click to download full resolution via product page

General experimental workflow for the extraction and analysis of levoglucosan.
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Logical relationship of the core steps in a solid phase extraction protocol.

Experimental Protocols
Protocol 1: Ligand-Exchange SPE (LE-SPE) for
Levoglucosan from Sediment Samples
This protocol is adapted from the method described by Davtian et al. (2023) for the selective

extraction of monosaccharide anhydrides, including levoglucosan, from sediment matrices.
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1. Materials and Reagents

SPE Cartridge: Self-packed with Dowex 50WX8 resin (Na+ form)

Dichloromethane (DCM), HPLC grade

Methanol (MeOH), HPLC grade

Milli-Q water

Internal Standard (IS): e.g., 13C-labeled levoglucosan

2. Sample Pre-treatment

Freeze-dry and homogenize sediment samples.

Perform a pressurized liquid extraction (PLE) with methanol to obtain the initial sample

extract.

Evaporate the methanol extract to dryness under a gentle stream of nitrogen.

Redissolve the residue in a defined volume of 1:1 (v/v) DCM/MeOH.

3. SPE Procedure

Cartridge Conditioning:

Pass 5 mL of methanol through the LE-SPE cartridge.

Pass 5 mL of 1:1 (v/v) DCM/MeOH through the cartridge. Do not allow the cartridge to go

dry.

Sample Loading:

Load the redissolved sample extract onto the conditioned LE-SPE cartridge at a slow,

dropwise rate.

Washing:
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Wash the cartridge with 5 mL of 1:1 (v/v) DCM/MeOH to remove non-polar and weakly

retained interferences.

Elution:

Elute the retained monosaccharide anhydrides, including levoglucosan, with 10 mL of Milli-

Q water into a clean collection tube.

4. Post-SPE Processing

Evaporate the aqueous eluate to dryness.

Reconstitute the residue in a suitable solvent (e.g., methanol) for LC-MS/MS analysis.

Protocol 2: Normal-Phase SPE for Levoglucosan from
Atmospheric Aerosol Filter Samples
This protocol provides a general procedure for the cleanup of aerosol filter extracts using

normal-phase SPE. The specific volumes may need to be optimized based on the sample

loading and desired concentration factor.

1. Materials and Reagents

SPE Cartridge: Silica-based normal phase cartridge (e.g., LC-Si, LC-NH2, or LC-Diol)

Acetonitrile, HPLC grade

Dichloromethane (DCM), HPLC grade

Methanol (MeOH), HPLC grade

Hexane, HPLC grade

Internal Standard (IS): e.g., methyl-β-L-arabinopyranoside

2. Sample Pre-treatment

Extract the aerosol filter (e.g., quartz or Teflon) via ultrasonication in acetonitrile.
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Filter the extract through a 0.2 µm syringe filter to remove particulate matter.

The resulting extract will be in a polar solvent (acetonitrile). For normal-phase SPE, the

sample should ideally be in a non-polar solvent. Therefore, evaporate the acetonitrile extract

to dryness and reconstitute in a small volume of a non-polar solvent like hexane or a mixture

of hexane and a slightly more polar solvent.

3. SPE Procedure

Cartridge Conditioning:

Pass 5 mL of hexane through the normal-phase SPE cartridge. Do not allow the cartridge

to go dry.

Sample Loading:

Load the reconstituted sample extract in the non-polar solvent onto the conditioned

cartridge at a slow, controlled flow rate.

Washing:

Wash the cartridge with a non-polar solvent such as hexane or a mixture of hexane and a

small amount of a slightly more polar solvent (e.g., dichloromethane) to elute non-polar

interferences. The optimal wash solvent strength should be determined empirically to

ensure interferences are removed without eluting the target analytes.

Elution:

Elute the levoglucosan and other polar compounds with a more polar solvent. A step-

gradient of increasing polarity can be employed. For example:

Elute with a mixture of DCM and methanol (e.g., 95:5 v/v).

Follow with a stronger elution solvent like pure methanol.

Collect the eluate fractions for analysis.

4. Post-SPE Processing
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Combine the eluate fractions containing levoglucosan.

Evaporate the solvent and reconstitute the residue in a suitable solvent for the analytical

instrument (e.g., acetonitrile for LC-MS or a derivatization agent for GC-MS).

Conclusion
The selection of an appropriate solid phase extraction protocol is critical for the accurate and

precise quantification of levoglucosan in complex environmental matrices. The ligand-exchange

SPE method offers high selectivity for monosaccharide anhydrides in sediment samples,

significantly reducing matrix effects in subsequent LC-MS/MS analysis. For atmospheric

aerosol samples, a well-optimized normal-phase SPE protocol can effectively remove

interfering compounds, leading to cleaner extracts and improved analytical performance.

Researchers should carefully validate their chosen SPE method to ensure optimal recovery

and reproducibility for their specific sample type and analytical instrumentation.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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